Cas no 1212417-33-8 (rac-5-oxo-5-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylpentanoic acid, cis)

• Product Name: rac-5-oxo-5-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylpentanoic acid, cis
• CAS No: 1212417-33-8
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• MDL: MFCD09749724
• CID: 5655384
• PubChem ID: 16394707
• Update Time: 2025-07-14

rac-5-oxo-5-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylpentanoic acid, cis Chemical and Physical Properties

Names and Identifiers

• 1212417-33-8
• AKOS004938969
• 5-OXO-5-[(1S,9R)-6-OXO-7,11-DIAZATRICYCLO[7.3.1.0(2),?]TRIDECA-2,4-DIEN-11-YL]PENTANOIC ACID
• 5-Oxo-5-[(1S,9R)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl]pentanoic acid
• VS-12252
• BBL033755
• 5-oxo-5-((1R,5S)-8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)pentanoic acid
• 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-pentanoic acid, 1,5,6,8-tetrahydro-δ,8-dioxo-, (1R,5S)-rel-
• rac-5-oxo-5-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylpentanoic acid, cis

• MDL： MFCD09749724
• Inchi： 1S/C16H20N2O4/c19-14(4-2-6-16(21)22)17-8-11-7-12(10-17)13-3-1-5-15(20)18(13)9-11/h1,3,5,11-12H,2,4,6-10H2,(H,21,22)/t11-,12+/m1/s1
• InChI Key： RASWLHVGCNLLJG-NEPJUHHUSA-N
• SMILES： O=C(CCCC(=O)O)N1C[C@H]2C3=CC=CC(N3C[C@@H](C1)C2)=O

Computed Properties

• Exact Mass: 304.14230712g/mol
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 645.4±55.0 °C(Predicted)
• pka: 4.70±0.10(Predicted)

Additional information on rac-5-oxo-5-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylpentanoic acid, cis

Introduction to Rac-5-Oxo-5-(1R,9S)-6-Oxo-7,11-Diazatricyclo7.3.1.0,2,7trideca-2,4-Dien-11-ylpentanoic Acid, Cis (CAS No 1212417-33-8)

Rac-5-Oxo-5-(1R,9S)-6-Oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylpentanoic acid, cis, identified by the CAS number 1212417-33-8, is a complex organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of tricyclic molecules that exhibit unique structural and functional properties, making it a subject of intense study for potential applications in pharmaceuticals and biochemical research.

The molecular structure of this compound is characterized by its intricate tricyclic framework, which includes multiple rings and functional groups. The presence of oxygen-containing heterocycles and double bonds contributes to its diverse reactivity and biological activity. Specifically, the cis configuration of the molecule plays a crucial role in determining its chemical behavior and interaction with biological targets.

In recent years, there has been growing interest in tricyclic compounds due to their potential as pharmacological agents. These molecules often exhibit high binding affinity and selectivity towards specific biological targets, making them valuable candidates for drug development. Rac-5-Oxo-5-(1R,9S)-6-Oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylpentanoic acid is no exception and has been the focus of several studies exploring its pharmacological properties.

One of the most compelling aspects of this compound is its structural complexity, which allows for a wide range of possible interactions with biological systems. The oxygen-containing heterocycles in its structure can form hydrogen bonds with various biological targets, while the double bonds provide opportunities for further functionalization and derivatization. These features make it an attractive scaffold for designing novel bioactive molecules.

Recent research has highlighted the potential of this compound as a tool for studying enzyme mechanisms and identifying new therapeutic targets. Its unique structural features have been exploited to develop inhibitors targeting specific enzymes involved in metabolic pathways and signal transduction cascades. For instance, studies have shown that derivatives of this compound can modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and pain management.

The stereochemistry of Rac-5-Oxo-5-(1R,9S)-6-Oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylpentanoic acid is particularly noteworthy. The presence of multiple stereocenters in its structure influences its biological activity by determining the orientation of functional groups relative to biological targets. This stereochemical complexity has been a key focus in recent synthetic efforts aimed at developing enantiomerically pure derivatives with enhanced pharmacological properties.

In addition to its potential as a pharmacological agent, this compound has also been studied for its role in biochemical research. Its complex structure provides a valuable model for understanding the relationship between molecular structure and biological activity. By studying the interactions between Rac-5-Oxo-5-(1R,9S)-6-Oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylpentanoic acid and various biological targets, researchers can gain insights into fundamental biochemical processes and develop new strategies for drug design.

The synthesis of this compound represents a significant challenge due to its complex tricyclic framework and multiple stereocenters. However， recent advances in synthetic chemistry have made it possible to access this molecule in high yields and purity。 These advancements have opened up new avenues for exploring its pharmacological properties and developing novel derivatives with improved therapeutic potential。

In conclusion， Rac - 5 - Oxo - 5 - ( 1R , 9S ) - 6 - Oxo - 7 , 11 - Diazatricyclo7 . 3 . 1 . 0 , 2 , 7 Trideca - 2 , 4 - Dien - 11 - yl pentanoic acid , Cis ( CAS No . 1212417 - 33 - 8 ) is a structurally complex organic compound with significant potential in pharmaceuticals and biochemical research . Its unique structural features ， stereochemistry ， and biological activity make it a valuable subject for further study . As our understanding of its pharmacological properties continues to grow ， this compound holds promise for the development of novel therapeutic agents targeting various diseases .